Cas no 1361710-41-9 (6-Amino-5-(2,3-dichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(2,3-dichlorophenyl)picolinic acid
• CAS No: 1361710-41-9
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4798861
• Update Time: 2025-06-09

6-Amino-5-(2,3-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,3-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-8-3-1-2-6(10(8)14)7-4-5-9(12(17)18)16-11(7)15/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： ZBRAMKDMAUISQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(C(=O)O)N=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Amino-5-(2,3-dichlorophenyl)picolinic acid

Research Brief on 6-Amino-5-(2,3-dichlorophenyl)picolinic acid (CAS: 1361710-41-9): Recent Advances and Applications

6-Amino-5-(2,3-dichlorophenyl)picolinic acid (CAS: 1361710-41-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinic acid scaffold and dichlorophenyl substitution, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have explored its role in drug discovery, highlighting its utility as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

One of the most notable advancements in the research of 6-Amino-5-(2,3-dichlorophenyl)picolinic acid is its application in the inhibition of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, which are critical in the regulation of cell proliferation and immune responses. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases, providing valuable insights into its mechanism of action.

Further research has also investigated the pharmacokinetic properties of 6-Amino-5-(2,3-dichlorophenyl)picolinic acid, with a focus on its bioavailability and metabolic stability. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters highlighted the compound's favorable absorption profile and low cytotoxicity, making it a viable candidate for further drug development. The study employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize the compound's metabolic pathways and identify potential metabolites.

In addition to its therapeutic potential, 6-Amino-5-(2,3-dichlorophenyl)picolinic acid has also been explored for its utility in chemical biology research. A 2022 publication in ACS Chemical Biology detailed its use as a molecular probe to study protein-ligand interactions in complex biological systems. The compound's ability to selectively bind to specific protein domains has enabled researchers to gain deeper insights into the structural and functional dynamics of target proteins, paving the way for the design of more effective drugs.

Despite these promising findings, challenges remain in the clinical translation of 6-Amino-5-(2,3-dichlorophenyl)picolinic acid. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. Ongoing research efforts are focused on optimizing the compound's chemical structure to enhance its therapeutic efficacy and reduce adverse effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug candidate.

In conclusion, 6-Amino-5-(2,3-dichlorophenyl)picolinic acid (CAS: 1361710-41-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from kinase inhibition to molecular probing, underscore its potential as a versatile tool in drug discovery and development. Continued research and innovation will be essential to fully realize its therapeutic benefits and address the existing challenges in its clinical application.